6BETA,7BETA,ALPHA-TRIHYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE
6BETA,7BETA,ALPHA-TRIHYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE
Brand Name:
Vulcanchem
CAS No.:
121606-18-6
VCID:
VC0052729
InChI:
InChI=1S/C20H32O5/c1-7-17(4)11-12(21)20(24)18(5)10-8-9-16(2,3)14(18)13(22)15(23)19(20,6)25-17/h7,13-15,22-24H,1,8-11H2,2-6H3/t13-,14-,15-,17-,18-,19+,20-/m0/s1
SMILES:
CC1(CCCC2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)O)O)C)C
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
6BETA,7BETA,ALPHA-TRIHYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE
CAS No.: 121606-18-6
Main Products
VCID: VC0052729
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
CAS No. | 121606-18-6 |
---|---|
Product Name | 6BETA,7BETA,ALPHA-TRIHYDROXY-8,13-EPOXY-LABD-14-EN-11-ONE |
Molecular Formula | C20H32O5 |
Molecular Weight | 352.5 g/mol |
IUPAC Name | (3R,4aR,5S,6S,6aS,10aS,10bS)-3-ethenyl-5,6,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-1-one |
Standard InChI | InChI=1S/C20H32O5/c1-7-17(4)11-12(21)20(24)18(5)10-8-9-16(2,3)14(18)13(22)15(23)19(20,6)25-17/h7,13-15,22-24H,1,8-11H2,2-6H3/t13-,14-,15-,17-,18-,19+,20-/m0/s1 |
Standard InChIKey | BEXJRVNGEWHUJR-FTFGDVISSA-N |
Isomeric SMILES | C[C@]12CCCC([C@@H]1[C@@H]([C@@H]([C@@]3([C@@]2(C(=O)C[C@](O3)(C)C=C)O)C)O)O)(C)C |
SMILES | CC1(CCCC2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)O)O)C)C |
Canonical SMILES | CC1(CCCC2(C1C(C(C3(C2(C(=O)CC(O3)(C)C=C)O)C)O)O)C)C |
PubChem Compound | 14219442 |
Last Modified | Nov 11 2021 |
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